Effect of Zn–Fe2O3 nanomaterials on the phase separated morphologies of polyvinylidene fluoride piezoelectric nanogenerators
RSC Advances Pub Date: 2023-11-20 DOI: 10.1039/D3RA03745B
Abstract
Self-powered devices based on piezoelectric nanogenerators (PENGs) are becoming crucial in the upcoming smart societies as they can integrate multifunctional applications, especially sensing, energy storage, etc. In this work, we explore the piezoelectric voltage generation happening in polyvinylidene fluoride (PVDF) nanocomposites developed by phase separation. The simple method adopted for the nanocomposite synthesis rules out the high voltage required for the normal electrospun PENGs and adds to their cost-effectiveness. Zinc-doped iron oxide (Zn–Fe2O3) nanomaterials influence the piezoelectric properties by enhancing the crystallinity and structural properties of the polymer. The phase separation process causes structural rearrangements within the PVDF by inducing the directional alignment of –CH2– and –CF2-chains and is the major reason for electroactive phase enhancement. Layers of Zn–Fe2O3 were uniformly distributed in the phase-separated PVDF without being negatively influenced by the solvent-non-solvent interactions during phase separation. At 3 wt%, the Zn–Fe2O3 induced an open circuit voltage of 0.41 volts, about 12 times greater than that of the neat PVDF film. Nanoparticles affected the thermal degradation and crystallinity of the polymer composites most effectively, and the dielectric properties of the PVDF/Zn–Fe2O3 composite microfilms were also pronounced. The proposed simple and cost-effective approach to flexible microfilm fabrication suggests significant applications in wearable electronics.
Recommended Literature
- [1] Organic chemistry
- [2] Ferrimagnetic and relaxor ferroelectric properties of R2MnMn(MnTi3)O12 perovskites with R = Nd, Eu, and Gd†
- [3] Thin film deposition of GexCyHz by radiolysis of GeH4–C3H8 mixtures
- [4] Back cover
- [5] A chemosensor for micro- to nano-molar detection of Ag+ and Hg2+ ions in pure aqueous media and its applications in cell imaging†
- [6] Surface-initiated polymerization-induced self-assembly of bimodal polymer-grafted silica nanoparticles towards hybrid assemblies in one step†
- [7] Synthesis and characterization of Co and Ni complexes stabilized by keto- and acetamide-derived P,O-type phosphine ligands†
- [8] Influence of fullerenol on hIAPP aggregation: amyloid inhibition and mechanistic aspects†
- [9] Rigid versions of PDTA4− incorporating a 1,3-diaminocyclobutyl spacer for Mn2+ complexation: stability, water exchange dynamics and relaxivity†
- [10] Novel α-functionally substituted amino acids: diphenylphosphinoglycines†‡
Journal Name：RSC Advances
Research Products
-
CAS no.: 10432-84-5
-
CAS no.: 1517-51-7
-
CAS no.: 16679-94-0
-
CAS no.: 131159-39-2
